![molecular formula C15H12N2O B1313256 1-(2-Phenylpyrazolo[1,5-a]pyridin-3-yl)-1-ethanone CAS No. 122643-81-6](/img/structure/B1313256.png)
1-(2-Phenylpyrazolo[1,5-a]pyridin-3-yl)-1-ethanone
Overview
Description
1-(2-Phenylpyrazolo[1,5-a]pyridin-3-yl)-1-ethanone is a compound with the CAS Number: 122643-81-6 and a molecular weight of 236.27 . It is a solid substance with a melting point between 95 - 97°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H12N2O/c1-11(18)14-13-9-5-6-10-17(13)16-15(14)12-7-3-2-4-8-12/h2-10H,1H3 . Unfortunately, specific information about the molecular structure analysis of this compound was not found in the search results.Physical And Chemical Properties Analysis
As mentioned earlier, this compound is a solid substance with a melting point between 95 - 97°C .Scientific Research Applications
Synthesis and Pharmaceutical Interest
1-(2-Phenylpyrazolo[1,5-a]pyridin-3-yl)-1-ethanone and its derivatives have been the subject of significant research due to their potential pharmaceutical applications and role in synthetic chemistry. These compounds are recognized for their versatility in the synthesis of various heterocyclic compounds, which are of interest due to their antimetabolite properties and antitrypanosomal activity. The effective synthesis methods for these compounds involve reactions with heterocyclic amines, diazonium salt, and active methylene compounds, leading to the production of pyrazolo[1,5-a]pyrimidines, pyrazolo[5,1-c]triazines, and thieno[2,3-b]pyridines among others (Abdelriheem, Zaki, & Abdelhamid, 2017).
Antagonistic Properties and Synthesis Optimization
Research has also focused on the optimization of synthesis processes for compounds with significant biological activities, such as adenosine A1 receptor antagonists. These compounds have been identified for their potential in regulating renal function. A notable study describes the development of a reliable large-scale manufacturing process for such an antagonist, demonstrating the pharmaceutical relevance of these chemical structures (Zanka et al., 1999).
Heterocyclic Compound Synthesis
The broad utility of this compound extends to the synthesis of various heterocyclic systems, which are crucial in medicinal chemistry for their diverse biological activities. Innovative methods have been developed for synthesizing pyrazolo[3,4-b]pyridines and pyrido[2′,3′:3,4]pyrazolo[1,5-a]pyrimidine derivatives, highlighting the compound's role in the creation of complex heterocyclic structures with potential for biological application (El-Enany, El-Meligie, Abdou, & El-Nassan, 2010).
Novel Synthetic Pathways
Further studies have demonstrated the compound's utility in generating novel synthetic pathways for the creation of pharmacologically active molecules. This includes the development of new synthetic methods for creating pyrazolo[1,5-c]-1,2,4-triazolo[4,3-a]pyrimidines, offering new avenues for the exploration of therapeutic agents (Atta, 2011).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures, such as pyrazolo[1,5-a]pyrimidines, are known to be purine analogues . They have beneficial properties as antimetabolites in purine biochemical reactions .
Mode of Action
It can be inferred from related compounds that it might interact with its targets via an addition–elimination mechanism .
Biochemical Pathways
Related compounds, such as pyrazolo[1,5-a]pyrimidines, are known to interfere with purine biochemical reactions .
Result of Action
Related compounds are known to have antitrypanosomal activity .
properties
IUPAC Name |
1-(2-phenylpyrazolo[1,5-a]pyridin-3-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O/c1-11(18)14-13-9-5-6-10-17(13)16-15(14)12-7-3-2-4-8-12/h2-10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAGKMXIFTIXARS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C2C=CC=CN2N=C1C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30443784 | |
Record name | 1-(2-Phenylpyrazolo[1,5-a]pyridin-3-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30443784 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
122643-81-6 | |
Record name | 1-(2-Phenylpyrazolo[1,5-a]pyridin-3-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30443784 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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